Cas no 53458-35-8 (3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-[5-deoxy-5-(methylsulfinyl)-b-D-ribofuranosyl]-(9CI))

• Product Name: 3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-[5-deoxy-5-(methylsulfinyl)-b-D-ribofuranosyl]-(9CI)
• CAS No: 53458-35-8
• MF: C₁₀H₁₄N₆O₄S
• MW: 314.320959568024
• CID: 385546
• PubChem ID: 302604
• Update Time: 2025-04-19

3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-[5-deoxy-5-(methylsulfinyl)-b-D-ribofuranosyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-[5-deoxy-5-(methylsulfinyl)-b-D-ribofuranosyl]-(9CI)
• 2-(7-aminotriazolo[4,5-d]pyrimidin-3-yl)-5-(methylsulfinylmethyl)oxolane-3,4-diol
• 3-[5-deoxy-5-(methylsulfinyl)pentofuranosyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• AC1L70VM
• NSC189802
• 53458-35-8
• DTXSID60307148
• NSC-189802
• 3-[5-Deoxy-5-(methanesulfinyl)pentofuranosyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine

• Inchi： 1S/C10H14N6O4S/c1-21(19)2-4-6(17)7(18)10(20-4)16-9-5(14-15-16)8(11)12-3-13-9/h3-4,6-7,10,17-18H,2H2,1H3,(H2,11,12,13)
• InChI Key： CQXDWBBGHDTUQJ-UHFFFAOYSA-N
• SMILES： S(C)(CC1C(C(C(N2C3C(=C(N)N=CN=3)N=N2)O1)O)O)=O

Computed Properties

• Exact Mass: 314.07992
• Monoisotopic Mass: 314.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 169Ų

Experimental Properties

• Density: 2.18
• Boiling Point: 789.4°Cat760mmHg
• Flash Point: 431.2°C
• Refractive Index: 1.975
• PSA: 149.27
• LogP: -0.75190